Cas no 21898-96-4 (1-Bromohomoadamantane)

• Product Name: 1-Bromohomoadamantane
• CAS No: 21898-96-4
• MF: C₁₁H₁₇Br
• MW: 229.156682729721
• CID: 1404719
• Update Time: 2023-08-02

1-Bromohomoadamantane Chemical and Physical Properties

Names and Identifiers

• 1-bromohomoadamantane
• Tricyclo[4.3.1.1(3,8)]undecane, 1-bromo-
• 1-Bromotricyclo[4.3.1.13,8]undecane
• 1-Bromhomoadamantan
• CTK8H6268
• AC1LBXX3
• 1-Brom-homoadamantan
• Tricyclo[4.3.1.1(3,8)]undecane, 1-bromo-; 1-Bromotricyclo[4.3.1.13,8]undecane; 1-Bromhomoadamantan; CTK8H6268; AC1LBXX3; 1-Brom-homoadamantan;
• 1-Bromohomoadamantane

• Inchi： 1S/C11H17Br/c12-11-5-8-1-2-9(6-11)4-10(3-8)7-11/h8-10H,1-7H2
• InChI Key： LGQZCLYHSQSWFM-UHFFFAOYSA-N
• SMILES： BrC12CC3CCC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 228.05136 g/mol
• Monoisotopic Mass: 228.05136 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0
• Molecular Weight: 229.16